(R)-1-((3-benzyl-3-(2,2,2-trichloroacetamido)cyclopent-1-enyl)methyl)-1-(3-(2-morpholinoethoxy)phenyl)-3-phenylurea
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Overview
Description
RWJ-68023 is a small molecule drug developed by Johnson & Johnson. . Motilin is a gastrointestinal peptide that plays a crucial role in regulating gastrointestinal motility. RWJ-68023 has been primarily investigated for its potential therapeutic applications in treating digestive system disorders such as dyspepsia and irritable bowel syndrome .
Chemical Reactions Analysis
RWJ-68023 undergoes various chemical reactions, including binding and antagonizing motilin-induced intracellular calcium mobilization in cells expressing the human motilin receptor . The compound inhibits the binding of motilin to both endogenous and cloned human motilin receptors . Common reagents and conditions used in these reactions include motilin and human antral smooth muscle membrane preparations . The major products formed from these reactions are the inhibition of motilin-induced contractility in segments of rabbit duodenum .
Scientific Research Applications
It has shown efficacy in binding and cell-based functional assays, as well as in inhibiting motilin-induced contractility in segments of rabbit duodenum . The compound is currently undergoing clinical evaluation for the treatment of dyspepsia and irritable bowel syndrome . Additionally, RWJ-68023 has been investigated for its effects on basal and motilin-stimulated proximal gastric volume . The compound has shown promise in reducing the contractile effect of motilin on the stomach, making it a potential therapeutic intervention for functional bowel disorders .
Mechanism of Action
RWJ-68023 exerts its effects by antagonizing the motilin receptor (GPR38) . Motilin is involved in the regulation of interdigestive and postprandial gastrointestinal motility . By inhibiting the binding of motilin to its receptor, RWJ-68023 reduces motilin-induced intracellular calcium mobilization and contractility in gastrointestinal smooth muscle cells . This antagonistic effect is particularly significant during conditions of gastric distension . The compound’s mechanism of action makes it a potential therapeutic agent for disorders characterized by altered gastrointestinal motility .
Properties
Molecular Formula |
C34H37Cl3N4O4 |
---|---|
Molecular Weight |
672.0 g/mol |
IUPAC Name |
N-[(1R)-1-benzyl-3-[[3-(2-morpholin-4-ylethoxy)-N-(phenylcarbamoyl)anilino]methyl]cyclopent-2-en-1-yl]-2,2,2-trichloroacetamide |
InChI |
InChI=1S/C34H37Cl3N4O4/c35-34(36,37)31(42)39-33(23-26-8-3-1-4-9-26)15-14-27(24-33)25-41(32(43)38-28-10-5-2-6-11-28)29-12-7-13-30(22-29)45-21-18-40-16-19-44-20-17-40/h1-13,22,24H,14-21,23,25H2,(H,38,43)(H,39,42)/t33-/m1/s1 |
InChI Key |
DPBURRXPRULCQN-MGBGTMOVSA-N |
Isomeric SMILES |
C1C[C@](C=C1CN(C2=CC(=CC=C2)OCCN3CCOCC3)C(=O)NC4=CC=CC=C4)(CC5=CC=CC=C5)NC(=O)C(Cl)(Cl)Cl |
Canonical SMILES |
C1CC(C=C1CN(C2=CC(=CC=C2)OCCN3CCOCC3)C(=O)NC4=CC=CC=C4)(CC5=CC=CC=C5)NC(=O)C(Cl)(Cl)Cl |
Origin of Product |
United States |
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